Cas no 6323-14-4 (1-(4-Chlorophenyl)-4-(3-chloropropyl)piperazine)

• Product Name: 1-(4-Chlorophenyl)-4-(3-chloropropyl)piperazine
• CAS No: 6323-14-4
• MF: C₁₃H₁₈Cl₂N₂
• MW: 273.201421260834
• CID: 959350
• PubChem ID: 233672
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-4-(3-chloropropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-(3-chloropropyl)piperazine
• 1-(3-chlorophenyl)-4-(4-chlorophenyl)piperazine
• 1-(3-chloropropyl)-4-(4-chlorophenyl)-piperazine
• 1-(3-Chlor-propyl)-4-(4-chlor-phenyl)-piperazin
• 1-(4-chloro-phenyl)-4-(3-chloro-propyl)-piperazine
• 1-(4-Chlor-phenyl)-4-(3-chlor-propyl)-piperazin
• 1-[4-(4-chlorophenyl)piperazin-1-yl]-3-chloropropane
• 4-p-chlorophenyl-1-(3-chloro-propyl)-piperazine
• AC1L5QJX
• AC1Q3RA1
• AR-1B1914
• CTK5B8221
• KST-1B7845
• NSC32558
• SureCN5179759
• SCHEMBL5179759
• Piperazine, 1-(4-chlorophenyl)-4-(3-chloropropyl)-
• NSC-32558
• AJMULYPQYYXEQK-UHFFFAOYSA-N
• NZ4S396JBU
• DTXSID30283627
• 6323-14-4
• AKOS010540784
• EN300-1448600
• Piperazine, 1-(p-chlorophenyl)-4-(3-chloropropyl)-
• CS-0234636
• 1-(4-Chlorophenyl)-4-(3-chloropropyl)piperazine

• Inchi： 1S/C13H18Cl2N2/c14-6-1-7-16-8-10-17(11-9-16)13-4-2-12(15)3-5-13/h2-5H,1,6-11H2
• InChI Key： AJMULYPQYYXEQK-UHFFFAOYSA-N
• SMILES： ClCCCN1CCN(C2C=CC(=CC=2)Cl)CC1

Computed Properties

• Exact Mass: 272.08500
• Monoisotopic Mass: 272.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 395.7°C at 760 mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.553
• PSA: 6.48000
• LogP: 3.09380